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Compound of Interest

Compound Name: NCI-006

Cat. No.: B11935945 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides essential information on the personal protective equipment (PPE) required

for safely handling NCI-006, an investigational lactate dehydrogenase (LDH) inhibitor.[1][2][3]

[4] As NCI-006 is a research compound, comprehensive safety data may not be fully available.

Therefore, a conservative approach, treating it as a potentially hazardous substance, is

imperative. The following guidelines are based on best practices for handling investigational

drug compounds and potent chemicals in a laboratory setting.

Core Principles for Handling NCI-006:
Risk Assessment: Before beginning any work with NCI-006, a thorough risk assessment

should be conducted to identify potential hazards associated with the specific procedures

being performed.

Engineering Controls: Whenever possible, engineering controls such as fume hoods or

biological safety cabinets should be the primary means of exposure control. PPE should be

used in conjunction with these controls.

Training: All personnel handling NCI-006 must be trained on its potential hazards, the proper

use of PPE, and emergency procedures.

Recommended Personal Protective Equipment
The following table summarizes the recommended PPE for various activities involving NCI-006.
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Activity Gloves
Eye and Face

Protection

Protective

Clothing

Respiratory

Protection

Receiving and

Unpacking

Double-gloving

with

chemotherapy-

tested gloves

(ASTM D6978)

Safety glasses

with side shields

(minimum); face

shield if there is

a risk of splash

Disposable gown

with long sleeves

and closed cuffs

N95 respirator

recommended,

especially if the

integrity of the

packaging is

compromised

Weighing and

Aliquoting (Solid)

Double-gloving

with

chemotherapy-

tested gloves

(ASTM D6978)

Chemical splash

goggles and a

face shield

Disposable gown

with long sleeves

and closed cuffs

N95 or higher-

level respirator

within a

ventilated

enclosure (e.g.,

powder

containment

hood)

Solution

Preparation (e.g.,

in DMSO)

Double-gloving

with

chemotherapy-

tested gloves

(ASTM D6978)

Chemical splash

goggles and a

face shield

Disposable gown

with long sleeves

and closed cuffs

Work within a

certified chemical

fume hood

In Vitro/In Vivo

Administration

Double-gloving

with

chemotherapy-

tested gloves

(ASTM D6978)

Safety glasses

with side shields;

chemical splash

goggles if splash

risk is high

Disposable gown

with long sleeves

and closed cuffs

N/A if performed

in a biological

safety cabinet;

otherwise, risk

assessment is

required

Waste Disposal

Double-gloving

with

chemotherapy-

tested gloves

(ASTM D6978)

Safety glasses

with side shields

Disposable gown

with long sleeves

and closed cuffs

N/A

Spill Cleanup Double-gloving

with

Chemical splash

goggles and a

Disposable gown

with long sleeves

N95 or higher-

level respirator
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chemotherapy-

tested gloves

(ASTM D6978)

face shield and closed cuffs

Experimental Protocols: Donning and Doffing PPE
Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand

sanitizer.

Gown: Put on a disposable gown, ensuring it covers the entire torso from neck to knees and

arms to the end of the wrists. Fasten it at the back.

Respiratory Protection (if required): Don an N95 respirator or higher, ensuring a proper fit-

check is performed.

Eye and Face Protection: Put on safety glasses, goggles, or a face shield.

Gloves: Don the first pair of gloves, ensuring the cuffs of the gloves go over the cuffs of the

gown. Don the second pair of gloves over the first pair.

Doffing (Taking Off) PPE:

Gloves (Outer Pair): Remove the outer pair of gloves, peeling them off from the cuff towards

the fingertips, turning them inside out.

Gown: Unfasten the gown. Peel it away from the neck and shoulders, touching only the

inside of the gown. Turn the gown inside out as it is removed.

Hand Hygiene: Perform hand hygiene.

Eye and Face Protection: Remove eye and face protection from the back by lifting the head

strap.

Respiratory Protection: Remove the respirator from the back by lifting the straps over the

head.
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Gloves (Inner Pair): Remove the inner pair of gloves.

Hand Hygiene: Perform hand hygiene immediately after removing all PPE.

Disposal Plan
All disposable PPE used when handling NCI-006 should be considered contaminated waste.

Gloves, Gowns, and other disposable items: Place in a designated, sealed hazardous waste

container.

Sharps: Any needles or syringes used for administering NCI-006 should be disposed of in a

designated sharps container.

Unused NCI-006: Dispose of as chemical waste in accordance with your institution's and

local regulations.
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Preparation

PPE Selection

Donning Sequence

Procedure

Doffing and Disposal

Start: Handling NCI-006

Conduct Risk Assessment

Identify Activity:
- Weighing

- Solution Prep
- Administration

- Disposal

Assemble Required PPE

Based on Risk

1. Don Gown

2. Don Respirator (if needed)

3. Don Eye/Face Protection

4. Don Double Gloves

Perform Work with NCI-006

1. Doff Outer Gloves

2. Doff Gown

3. Doff Eye/Face Protection

4. Doff Respirator

5. Doff Inner Gloves

Dispose of PPE in Hazardous Waste

End: Hand Hygiene

Click to download full resolution via product page

Caption: Workflow for PPE selection, donning, and doffing when handling NCI-006.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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